Cas no 1314737-41-1 (2-methyl-2-(2,3,4,5-tetrafluorophenyl)propanoic acid)

• Product Name: 2-methyl-2-(2,3,4,5-tetrafluorophenyl)propanoic acid
• CAS No: 1314737-41-1
• MF: C₁₀H₈F₄O₂
• MW: 236.162937164307
• CID: 5809731
• PubChem ID: 83412671
• Update Time: 2025-05-28

2-methyl-2-(2,3,4,5-tetrafluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(2,3,4,5-tetrafluorophenyl)propanoic acid
• 1314737-41-1
• EN300-1854452

• Inchi： 1S/C10H8F4O2/c1-10(2,9(15)16)4-3-5(11)7(13)8(14)6(4)12/h3H,1-2H3,(H,15,16)
• InChI Key： VOBWBJGCSBRXPN-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1C(C(=O)O)(C)C)F)F)F

Computed Properties

• Exact Mass: 236.04604214g/mol
• Monoisotopic Mass: 236.04604214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-methyl-2-(2,3,4,5-tetrafluorophenyl)propanoic acid

Research Brief on 2-methyl-2-(2,3,4,5-tetrafluorophenyl)propanoic acid (CAS: 1314737-41-1)

2-methyl-2-(2,3,4,5-tetrafluorophenyl)propanoic acid (CAS: 1314737-41-1) is a fluorinated organic compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound belongs to the class of tetrafluorophenylpropanoic acids, which are known for their unique physicochemical properties and potential applications in drug discovery. The presence of multiple fluorine atoms on the phenyl ring enhances the compound's metabolic stability and bioavailability, making it an attractive scaffold for the development of novel therapeutic agents.

Recent studies have focused on the synthesis and characterization of 2-methyl-2-(2,3,4,5-tetrafluorophenyl)propanoic acid, as well as its potential biological activities. The compound's structural features, including the sterically hindered carboxylic acid group and the electron-withdrawing fluorine substituents, contribute to its distinct reactivity and interaction with biological targets. Researchers have explored its utility as a building block for the preparation of more complex molecules, such as enzyme inhibitors and receptor modulators.

In a 2023 study published in the Journal of Medicinal Chemistry, 2-methyl-2-(2,3,4,5-tetrafluorophenyl)propanoic acid was utilized as a key intermediate in the synthesis of novel COX-2 inhibitors. The researchers demonstrated that the compound's fluorinated aromatic ring significantly improved the selectivity and potency of the resulting inhibitors compared to their non-fluorinated counterparts. This finding highlights the importance of strategic fluorine incorporation in drug design and the potential of 1314737-41-1 as a valuable synthetic intermediate.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of derivatives derived from 2-methyl-2-(2,3,4,5-tetrafluorophenyl)propanoic acid. The study revealed that certain analogs exhibited promising activity against drug-resistant bacterial strains, particularly Gram-positive pathogens. The researchers attributed this activity to the compound's ability to disrupt bacterial membrane integrity and interfere with essential enzymatic processes.

The pharmacokinetic profile of 2-methyl-2-(2,3,4,5-tetrafluorophenyl)propanoic acid has also been a subject of recent research. A 2024 preclinical study evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties in rodent models. The results indicated favorable oral bioavailability and tissue penetration, with minimal off-target effects. These findings support the potential development of this compound and its derivatives as drug candidates for various therapeutic applications.

From a synthetic chemistry perspective, several innovative routes have been developed for the efficient production of 2-methyl-2-(2,3,4,5-tetrafluorophenyl)propanoic acid. Recent advances in catalytic fluorination and C-C bond formation have enabled more sustainable and cost-effective manufacturing processes. These methodological improvements are crucial for facilitating further research and potential scale-up of this important chemical entity.

In conclusion, 2-methyl-2-(2,3,4,5-tetrafluorophenyl)propanoic acid (CAS: 1314737-41-1) represents a promising compound with diverse applications in medicinal chemistry and drug development. Its unique structural features and demonstrated biological activities make it a valuable subject for ongoing research. Future studies should focus on expanding the structure-activity relationship (SAR) of its derivatives and exploring its potential in addressing unmet medical needs, particularly in the areas of inflammation, infectious diseases, and metabolic disorders.